Cas no 1450790-50-7 (2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one)

• Product Name: 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one
• CAS No: 1450790-50-7
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 4817421
• Update Time: 2025-10-28

2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(THIOPHEN-3-YL)-7,8-DIHYDRO-3H-PYRANO[4,3-D]PYRIMIDIN-4(5H)-ONE
• BDBM50439822
• 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one

• Inchi： 1S/C11H10N2O2S/c14-11-8-5-15-3-1-9(8)12-10(13-11)7-2-4-16-6-7/h2,4,6H,1,3,5H2,(H,12,13,14)
• InChI Key： JMNCMMPOYKIPRL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1NC(C2COCCC=2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 389
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9

Additional information on 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one

Comprehensive Guide to 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one (CAS No. 1450790-50-7)

2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one (CAS No. 1450790-50-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a fused pyrano[4,3-d]pyrimidinone core and a thiophene substituent, exhibits unique structural properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and organic electronics.

The molecular structure of 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one combines a pyrimidine ring with a pyran moiety, enhancing its stability and reactivity. The presence of the thiophene group further contributes to its electronic properties, making it a candidate for organic semiconductors and pharmacological agents. Recent studies highlight its role in modulating biological pathways, particularly in kinase inhibition, which is a hot topic in cancer research.

One of the most searched questions about CAS No. 1450790-50-7 is its synthetic route. The compound is typically synthesized via multi-step organic reactions, including cyclocondensation and cross-coupling techniques. Researchers often optimize these methods to improve yield and purity, as discussed in recent publications. The demand for high-purity 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one has increased due to its application in high-throughput screening and medicinal chemistry.

In the pharmaceutical industry, 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one is explored for its potential as a small-molecule inhibitor. Its ability to interact with protein kinases makes it a promising candidate for treating diseases like inflammatory disorders and oncological conditions. This aligns with the growing interest in targeted therapies, a trending topic in biomedical research.

Another area of interest is the compound's application in material science. The thiophene moiety in CAS No. 1450790-50-7 contributes to its charge transport properties, making it suitable for organic field-effect transistors (OFETs) and photovoltaic devices. With the rise of flexible electronics, researchers are actively investigating such heterocyclic compounds for next-generation technologies.

Market trends indicate a steady demand for 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one, driven by its dual utility in drug development and advanced materials. Suppliers and contract research organizations (CROs) often list this compound in their catalogs, catering to academic and industrial clients. Its patent landscape is also evolving, with several applications filed in recent years.

For researchers handling CAS No. 1450790-50-7, proper storage and handling are critical. The compound should be kept in a cool, dry environment away from light to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure.

In summary, 2-(Thiophen-3-YL)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one (CAS No. 1450790-50-7) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structure and properties continue to inspire innovation, making it a subject of ongoing research and commercial interest.